Cas no 895642-95-2 (3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine)

• Product Name: 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine
• CAS No: 895642-95-2
• MF: C₂₃H₁₉FN₂O₃S
• MW: 422.471967935562
• CID: 5987536
• PubChem ID: 18559807
• Update Time: 2025-10-29

3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine
• 3-(benzenesulfonyl)-6-fluoro-N-[(4-methoxyphenyl)methyl]quinolin-4-amine
• AKOS001858713
• 6-fluoro-N-(4-methoxybenzyl)-3-(phenylsulfonyl)quinolin-4-amine
• F1608-0349
• 895642-95-2

• Inchi： 1S/C23H19FN2O3S/c1-29-18-10-7-16(8-11-18)14-26-23-20-13-17(24)9-12-21(20)25-15-22(23)30(27,28)19-5-3-2-4-6-19/h2-13,15H,14H2,1H3,(H,25,26)
• InChI Key： DSIGCUAMLGVTKL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(NCC2=CC=C(OC)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 422.11004181g/mol
• Monoisotopic Mass: 422.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine

Comprehensive Overview of 3-(Benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895642-95-2)

3-(Benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895642-95-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique molecular structure, which includes a benzenesulfonyl group, a fluoro substituent, and a methoxyphenyl moiety. These functional groups contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound’s CAS No. 895642-95-2 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its systematic name, 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine, reflects its complex structure, which combines a quinoline core with multiple aromatic and heteroatomic substitutions. This structural complexity makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for fluoroquinoline derivatives has surged due to their potential therapeutic properties. Researchers are particularly interested in their role as kinase inhibitors and antimicrobial agents. The presence of the fluoro group in 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine enhances its bioavailability and metabolic stability, making it a promising scaffold for drug design. Additionally, the methoxyphenyl moiety may contribute to improved binding affinity with target proteins.

From a synthetic chemistry perspective, the preparation of CAS No. 895642-95-2 involves multi-step organic transformations, including sulfonylation, fluorination, and amination reactions. These processes require precise control of reaction conditions to achieve high yields and purity. The compound’s benzenesulfonyl group, for instance, is typically introduced via a sulfonylation reaction using benzenesulfonyl chloride under basic conditions. Such synthetic strategies are frequently discussed in academic forums and patent literature, highlighting the compound’s relevance in modern organic synthesis.

The pharmacological potential of 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine is a hot topic in drug discovery circles. Preliminary studies suggest that it may exhibit activity against certain protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. Its quinoline core is a common feature in many FDA-approved drugs, further underscoring its therapeutic promise. Researchers are also exploring its potential as a fluorescence probe due to its aromatic structure, which could be useful in bioimaging applications.

In the context of SEO optimization, this compound aligns with trending search queries such as "quinoline-based drug candidates," "fluoroquinoline synthesis," and "kinase inhibitor research." These keywords reflect the growing interest in small-molecule therapeutics and targeted drug delivery systems. By incorporating these terms, this article aims to address the informational needs of chemists, pharmacologists, and industry professionals seeking detailed insights into CAS No. 895642-95-2.

Environmental and safety considerations are also paramount when handling 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its synthesis and handling. Proper disposal methods and adherence to Good Laboratory Practices (GLP) are essential to minimize any potential risks associated with its use.

In summary, 3-(benzenesulfonyl)-6-fluoro-N-(4-methoxyphenyl)methylquinolin-4-amine (CAS No. 895642-95-2) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its structural features and potential applications make it a subject of ongoing investigation, particularly in the realms of drug development and molecular targeting. As scientific advancements continue, this compound may well emerge as a key player in the next generation of therapeutic agents.